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Compound of Interest

Compound Name: AKT-IN-1

Cat. No.: B605751 Get Quote

Introduction

AKT-IN-1, also known as AZD-26, is a potent and allosteric inhibitor of the serine/threonine

kinase AKT (Protein Kinase B).[1][2] It functions by binding to a site distinct from the ATP-

binding pocket, locking the kinase in an inactive conformation.[3] The AKT signaling pathway is

a critical regulator of numerous cellular processes, including cell survival, proliferation, growth,

and metabolism.[4][5] Dysregulation of this pathway is a common feature in many human

cancers, making AKT a key therapeutic target.[4][6] AKT-IN-1 potently inhibits the

phosphorylation of AKT at both Threonine 308 (Thr308) and Serine 473 (Ser473), with IC50

values of 0.422 µM and 0.322 µM, respectively, in cellular assays.[1][2][7] These application

notes provide detailed protocols for the preparation, storage, and handling of AKT-IN-1 stock

solutions for both in vitro and in vivo research applications.

Mechanism of Action

AKT-IN-1 is an allosteric inhibitor, meaning it does not compete with ATP. Instead, it binds to a

pocket at the interface of the pleckstrin-homology (PH) and kinase domains of AKT.[3] This

binding event stabilizes an inactive conformation of the enzyme, preventing its recruitment to

the plasma membrane and subsequent activation by upstream kinases like PDK1 and

mTORC2.[3][8] By inhibiting AKT, AKT-IN-1 blocks the phosphorylation of downstream

substrates such as GSK3β, PRAS40, and the FOXO family of transcription factors, thereby

inhibiting tumor cell growth and promoting apoptosis.[1][2][4]
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Caption: PI3K/AKT signaling pathway and the inhibitory action of AKT-IN-1.

Physicochemical and Solubility Data
Proper reconstitution of AKT-IN-1 is critical for experimental success. The following tables

summarize its key properties and solubility in common laboratory solvents. It is highly
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recommended to use fresh, anhydrous DMSO for preparing stock solutions, as hygroscopic

DMSO can significantly reduce solubility.[9][10]

Table 1: Physicochemical Properties of AKT-IN-1

Property Value Reference

Molecular Weight 343.42 g/mol [1][2]

Formula C₂₂H₂₁N₃O [1][2]

CAS Number 1357158-81-6 [1][2]

Appearance Solid Powder [11]

Purity >99% (Varies by supplier) [9]

Table 2: Solubility of AKT-IN-1

Solvent
Max
Concentration
(mg/mL)

Max Molar
Concentration
(mM)

Notes Reference

DMSO 11 - 100 32.03 - 156.80

Sonication,

warming, and

using newly

opened DMSO is

recommended.

[1][2][9]

Ethanol Insoluble Insoluble

Not a suitable

solvent for

primary stock

solution.

[10]

Water Insoluble Insoluble

Not a suitable

solvent for

primary stock

solution.

[10]
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Experimental Protocols
The following protocols provide step-by-step instructions for preparing AKT-IN-1 stock solutions

for in vitro and in vivo applications.
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Storage & Use
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1. Weigh Compound
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2. Add Anhydrous Solvent
(e.g., DMSO)

3. Facilitate Dissolution
(Vortex, Sonicate, Warm)

4. Aliquot into
Cryovials

5. Store at ≤ -20°C
(Long-term at -80°C)

6. Dilute to Final
Working Concentration

Use in Experiment
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Caption: General workflow for preparing and storing AKT-IN-1 stock solutions.
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Protocol 1: Preparation of High-Concentration Stock Solution for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution in DMSO, suitable for cell

culture experiments.

Materials and Equipment:

AKT-IN-1 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Ultrasonic bath (sonicator)

Calibrated pipettes

Procedure:

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

AKT-IN-1 needed:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 343.42 g/mol = 3.43 mg

Weighing: Carefully weigh out 3.43 mg of AKT-IN-1 powder and place it into a sterile vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the vial.

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate

the vial in an ultrasonic bath or warm it gently to 37°C for a short period.[2] Visually inspect to

ensure the solution is clear and free of particulates.
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Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials.[2][7]

[12]

Storage: Store the aliquots at -80°C for long-term stability or at -20°C for shorter periods.[2]

[9]

Protocol 2: Preparation of Formulation for In Vivo Use

This protocol details the preparation of a 2 mg/mL AKT-IN-1 formulation suitable for oral dosing

in animal models, such as mice.[1]

Materials and Equipment:

AKT-IN-1 powder

DMSO

PEG300

Tween 80

Saline (0.9% NaCl)

Sterile conical tubes

Vortex mixer and/or sonicator

Procedure:

Prepare High-Concentration DMSO Stock: First, prepare a concentrated stock of AKT-IN-1
in DMSO (e.g., 20 mg/mL).

Sequential Solvent Addition: For a final concentration of 2 mg/mL, the solvents must be

added sequentially. To prepare 1 mL of the final formulation:

a. Start with 400 µL of PEG300 in a sterile tube.
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b. Add 100 µL of the 20 mg/mL AKT-IN-1 DMSO stock to the PEG300. Mix thoroughly by

vortexing until the solution is clear.

c. Add 50 µL of Tween 80 and mix again until the solution is homogenous.

d. Finally, add 450 µL of saline to reach a total volume of 1 mL. Mix thoroughly.

Final Checks: The final solution should be clear. Gentle warming or sonication can be used if

precipitation occurs.[1] This formulation contains 10% DMSO, 40% PEG300, 5% Tween 80,

and 45% Saline.

Use: This formulation should be prepared fresh before use for animal dosing.

Storage and Stability
Proper storage is essential to maintain the activity of AKT-IN-1.

Table 3: Recommended Storage and Stability Conditions

Form
Storage
Temperature

Recommended
Duration

Reference

Lyophilized Powder -20°C Up to 3 years [1][11]

In Solvent (e.g.,

DMSO)
-20°C Up to 1 month [2][9]

In Solvent (e.g.,

DMSO)
-80°C Up to 1-2 years [1][7][11]

Note: Always refer to the manufacturer's product data sheet for specific storage

recommendations as they may vary. Avoid repeated freeze-thaw cycles of solutions.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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